Cas no 7600-14-8 (12h-naphtho[3,2-a]carbazole-5,13-dione)

12h-naphtho[3,2-a]carbazole-5,13-dione structure
7600-14-8 structure
Product Name:12h-naphtho[3,2-a]carbazole-5,13-dione
CAS No:7600-14-8
MF:C20H11NO2
MW:297.306844949722
CID:1780665
PubChem ID:24241
Update Time:2025-04-21

12h-naphtho[3,2-a]carbazole-5,13-dione Chemical and Physical Properties

Names and Identifiers

    • 12H-naphtho[3,2-a]carbazole-5,13-dione
    • BRN 0264278
    • 12H-naphtho[2,3-a]carbazole-5,13-dione
    • NSC629126
    • 5H-Naphtho[2,3-a]carbazole-5,13(12H)-dione
    • 12H-Naphtho[2,3-a]carbazol-5,13-dion
    • 5,13-Dihydro-5,13-dioxo-12H-naphtho&lt
    • 2,3-a&gt
    • carbazol
    • AG-H-03100
    • 12H-Naphtho&lt
    • -carbazoldion-5,13
    • 5H-NAPHTHO(2,3-a)CARBAZOLE-5,13(12H)-DIONE
    • 1,2-Phthaloyl-carbazol
    • 5H-Naphtho(2,13(12H)-dione
    • 12H-Naphtho< 2,3-a> -carbazoldion-5,13
    • 5,13-Dihydro-5,13-dioxo-12H-naphtho< 2,3-a> carbazol
    • NSC 629126
    • 7600-14-8
    • UNII-RI2BL8BGV1
    • NSC-76511
    • DS-008987
    • NSC 76511
    • NSC-92938
    • DTXCID90149396
    • NSC-629126
    • 12H-NAPHTHO(2,3-A)CARBAZOLE-5,13-DIONE
    • RI2BL8BGV1
    • SCHEMBL2681298
    • 5-21-11-00512 (Beilstein Handbook Reference)
    • NSC92938
    • 1,2-phthaloylcarbazole
    • 5H-Naphtho[2,13(12H)-dione
    • DTXSID00226905
    • NSC 92938
    • NSC76511
    • 12h-naphtho[3,2-a]carbazole-5,13-dione
    • Inchi: 1S/C20H11NO2/c22-19-13-6-1-2-7-14(13)20(23)17-15(19)10-9-12-11-5-3-4-8-16(11)21-18(12)17/h1-10,21H
    • InChI Key: JKKLCMHYJFHIOQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=CC3C4C=CC=CC=4NC=3C=21)=O

Computed Properties

  • Exact Mass: 297.07903
  • Monoisotopic Mass: 297.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • PSA: 49.93
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